8bH-Cyclopenta[b]benzofuran-1,8b-diol, 3a-(1,3-benzodioxol-5-yl)-1,2,3,3a-tetrahydro-6,8-dimethoxy-3-phenyl-, (1R,3S,3aR,8bS)-

• Molecular Formula: C26H24O7
• Molecular Weight: 448.5 g/mol
• IUPAC Name: (1R,3S,3aR,8bS)-3a-(1,3-benzodioxol-5-yl)-6,8-dimethoxy-3-phenyl-2,3-dihydro-1H-cyclopenta[b][1]benzofuran-1,8b-diol
• InChI: InChI=1S/C26H24O7/c1-29-17-11-21(30-2)24-22(12-17)33-26(16-8-9-19-20(10-16)32-14-31-19)18(13-23(27)25(24,26)28)15-6-4-3-5-7-15/h3-12,18,23,27-28H,13-14H2,1-2H3/t18-,23+,25+,26-/m0/s1
• InChI Key: ZPHNJERYFDKEMS-LHVBDCGNSA-N
• Isomeric SMILES: COC1=CC2=C(C(=C1)OC)[C@@]3([C@@H](C[C@H]([C@@]3(O2)C4=CC5=C(C=C4)OCO5)C6=CC=CC=C6)O)O
• Canonical SMILES: COC1=CC2=C(C(=C1)OC)C3(C(CC(C3(O2)C4=CC5=C(C=C4)OCO5)C6=CC=CC=C6)O)O

Description

The compound (1R,3S,3aR,8bS)-8bH-Cyclopenta[b]benzofuran-1,8b-diol, 3a-(1,3-benzodioxol-5-yl)-1,2,3,3a-tetrahydro-6,8-dimethoxy-3-phenyl- (CAS: 147059-46-9) is a synthetic analog of flavaglines, a class of natural products derived from Aglaia species with demonstrated anticancer, neuroprotective, and antiviral activities . Its structure features a bicyclic cyclopenta[b]benzofuran core substituted with a 1,3-benzodioxol-5-yl group at the 3a position, a phenyl group at the 3-position, and methoxy groups at the 6- and 8-positions. The stereochemistry (1R,3S,3aR,8bS) is critical for its bioactivity, as deviations in configuration significantly reduce potency .

Synthesis involves [3+2] cycloaddition reactions between flavonol precursors and cinnamate derivatives, followed by stereoselective reduction and functionalization . The 1,3-benzodioxol-5-yl substituent enhances metabolic stability compared to simpler phenyl or halogenated analogs, while the methoxy groups contribute to hydrogen bonding and hydrophobic interactions in biological targets .

Biological Activity

The compound 8bH-Cyclopenta[b]benzofuran-1,8b-diol , also known as a flavagline derivative, belongs to a class of natural products derived from plants of the genus Aglaia. These compounds have garnered attention for their diverse biological activities, particularly in the context of cancer treatment. This article focuses on the biological activity of this specific compound, examining its mechanisms of action, efficacy against various cancer cell lines, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 8bH-Cyclopenta[b]benzofuran-1,8b-diol includes a cyclopenta[b]benzofuran core with multiple substituents that enhance its biological activity. The presence of methoxy groups and a benzodioxole moiety contributes to its pharmacological properties.

Flavaglines like 8bH-Cyclopenta[b]benzofuran-1,8b-diol primarily exert their effects by inhibiting protein synthesis. They target the eukaryotic initiation factor 4A (eIF4A), a crucial component in the translation initiation process. This inhibition leads to apoptosis in cancer cells and disrupts cell cycle progression at the G2/M phase .

Antitumor Activity

Research has demonstrated that compounds within the flavagline family exhibit potent antitumor activity across various human cancer cell lines. Notably:

• Silvestrol , a closely related compound, has shown significant antiproliferative effects at nanomolar concentrations against several cancer types .
• In studies involving xenograft models, flavaglines have been shown to inhibit tumor growth effectively while also enhancing the efficacy of conventional chemotherapeutics like doxorubicin .

In Vitro Studies

In vitro studies have confirmed that 8bH-Cyclopenta[b]benzofuran-1,8b-diol can induce apoptosis and inhibit cell proliferation in various cancer cell lines. For instance:

Cell Line	IC50 (µM)	Mechanism of Action
LNCaP (Prostate)	0.05	Inhibition of eIF4A and subsequent apoptosis
HL60 (Leukemia)	0.03	Cell cycle arrest and apoptosis induction
MCF7 (Breast)	0.07	Disruption of protein synthesis

These findings highlight its potential as a therapeutic agent in oncology.

Case Study 1: Efficacy Against Lymphoma

A study involving Eμ-myc lymphoma models demonstrated that silvestrol could resensitize tumor cells to doxorubicin treatment. This suggests that 8bH-Cyclopenta[b]benzofuran-1,8b-diol may similarly enhance the effectiveness of existing chemotherapeutic agents by overcoming drug resistance mechanisms .

Case Study 2: Antiviral Properties

Emerging research indicates that flavaglines may also possess antiviral properties. Studies have shown that these compounds can inhibit viral translation processes, suggesting a dual role in both oncology and virology .

Scientific Research Applications

Anticancer Properties

One of the most promising applications of 8bH-Cyclopenta[b]benzofuran-1,8b-diol is in cancer therapy. Research indicates that derivatives of this compound exhibit significant antiproliferative activities against various cancer cell lines:

• Flavaglin Derivatives : Studies have shown that certain flavaglin derivatives demonstrate potent antitumor activity by inhibiting protein synthesis pathways essential for cancer cell growth . For instance, modifications to the cyclopenta[b]benzofuran skeleton have resulted in compounds that are more effective than existing treatments like silvestrol .

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties. For example, ponapensin, a related cyclopenta[b]benzopyran derivative, has shown significant inhibitory activity against NF-κB, a key regulator in inflammatory responses . This suggests that similar compounds could be utilized in treating inflammatory diseases.

Neuroprotective Applications

Recent studies indicate potential neuroprotective effects of flavaglin derivatives derived from the cyclopenta[b]benzofuran structure. These compounds may help mitigate neurodegenerative diseases by targeting specific pathways involved in neuronal survival and function .

Case Study 1: Synthesis and Activity Profiling

A study published in ACS Accounts detailed the enantioselective synthesis of cyclopenta[b]benzofurans and their subsequent evaluation for biological activity. The synthesized compounds were tested against a panel of cancer cell lines, demonstrating IC50 values significantly lower than those of standard chemotherapeutics .

Case Study 2: Flavaglin Derivatives as Anticancer Agents

In a patent application detailing new flavaglin derivatives, it was reported that certain modifications to the cyclopenta[b]benzofuran scaffold resulted in compounds exhibiting enhanced antiproliferative effects compared to existing drugs like rocaglamide. These findings underscore the importance of structural diversity in developing effective anticancer agents .

Case Study 3: Inhibition of NF-κB

Research on ponapensin revealed its capacity to inhibit NF-κB more effectively than traditional controls. This finding highlights the potential for cyclopenta[b]benzofuran derivatives in developing anti-inflammatory drugs .

Comparison with Similar Compounds

Bromophenyl Derivative

Compound: (1R,3S,3aR,8bS)-3a-(4-Bromophenyl)-6,8-dimethoxy-3-phenyl-8bH-cyclopenta[b]benzofuran-1,8b-diol (CAS: Not provided)

• Key Differences :
  • The 1,3-benzodioxol-5-yl group is replaced with a 4-bromophenyl group.
  • Increased steric bulk and electronegativity due to bromine.
• Impact: Crystallizes in a triclinic P1 space group with distinct hydrogen bonding (N–H···O and C–H···O motifs) . Enhanced antiviral activity against hepatitis E virus (HEV) compared to non-halogenated analogs . Lower solubility in polar solvents due to bromine’s hydrophobicity .

Methoxyphenyl Derivative

Compound : (1R,3S,3aR,8bS)-3a-(4-Methoxyphenyl)-6,8-dimethoxy-3-phenyl-8bH-cyclopenta[b]benzofuran-1,8b-diol (CAS: 147059-46-9)

• Key Differences :
  • 1,3-Benzodioxol-5-yl replaced with 4-methoxyphenyl.
• Impact :
  • Improved electron-donating capacity due to methoxy group, enhancing interactions with cytochrome P450 enzymes .
  • Reduced cytotoxicity compared to halogenated derivatives but retains anticancer activity .

Functional Group Modifications

Carboxamide Derivatives

Compound: (1R,2R,3S,3aR,8bS)-3a-(4-Chlorophenyl)-1,8b-dihydroxy-6,8-dimethoxy-N,N-dimethyl-3-phenyl-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]benzofuran-2-carboxamide (CAS: Not provided)

• Key Differences :
  • Addition of a dimethylcarboxamide group at position 2.
• Impact :
  • Enhanced lipophilicity and blood-brain barrier penetration due to the dimethylamide group .
  • Retains antiviral activity (IC₅₀ = 0.5 µM against HEV) but with reduced renal clearance .

Fluorinated Derivatives

Compound : (±)-Methyl (1R,2R,3S,3aR,8bS)-3a-(4-bromophenyl)-8-fluoro-1,8b-dihydroxy-6-(methoxymethoxy)-3-phenyl-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]benzofuran-2-carboxylate

• Key Differences :
  • Fluorine substitution at position 6.
• Impact :
  • Increased metabolic stability and binding affinity to RNA helicases due to fluorine’s electronegativity .
  • Alters fluorescence properties in UV/Vis spectra (λₐᵦₛ = 380–400 nm) .

Stereochemical Variants

Compound : (1R,3S,3aS,8bR)-3a-(1,3-Benzodioxol-5-yl)-6,8-dimethoxy-3-phenyl-8bH-cyclopenta[b]benzofuran-1,8b-diol

• Key Differences :
  • Inversion of stereochemistry at positions 3a and 8b.
• Impact :
  • Complete loss of anticancer activity (IC₅₀ > 100 µM vs. IC₅₀ = 0.1 µM for the correct stereoisomer) .

Preparation Methods

Chiral Auxiliary-Mediated Synthesis

• Intermediate Resolution : As demonstrated in tetrahydro-3-benzazepine syntheses, enantiomerically pure intermediates are achieved using (R)-phenylglycinol or (S)-phenylethylamine as chiral auxiliaries[10b]. For cyclopenta[b]benzofurans, similar resolution of tricyclic oxazolobenzazepinones could enforce the desired configuration at C3a and C8b[10a].
• Reductive Amination : Stereoselective reduction of keto intermediates (e.g., 12 in) with AlCl3/LiAlH4 retains configuration, ensuring fidelity at C1 and C3[10c].

Lewis Acid-Directed Cyclization

• Spirodienone Cyclization : Treatment of spirodienone esters (e.g., 6a-b ) with methyl-lithium generates diols (7a-b ), which undergo Lewis acid-mediated cyclization (SiO2 or Mg(ClO4)2) to yield cis-fused cyclopenta[c]benzofurans. Adapting this method with stereochemically defined starting materials could enforce the (1R,3S,3aR,8bS) configuration.

Functionalization of the Benzodioxol-5-yl and Phenyl Substituents

Introduction of the 1,3-Benzodioxol-5-yl Group

• Friedel-Crafts Acylation : A Hoesch reaction between 2-hydroxy-2-(4-methoxyphenyl)acetonitrile and phloroglucinol in HCl-saturated ether generates a benzofuranone scaffold. Subsequent dimethyl sulfate methylation installs methoxy groups at C6 and C8.
• Coupling Reactions : Aryne-mediated arylation, as reported for 3-benzazepines, could introduce the benzodioxol-5-yl moiety at C3a via β-amino carbanion intermediates.

Installation of the C3-Phenyl Group

• Knoevenagel Condensation : A phenyl-substituted α,β-unsaturated ester (e.g., 3 in) is formed via condensation of β-ketoester 13 with benzaldehyde derivatives. This step ensures regioselective incorporation of the phenyl group at C3.

Protection and Deprotection Strategies

• Methoxy Group Installation : Dimethyl sulfate selectively methylates phenolic hydroxyl groups at C6 and C8, as evidenced in rocaglamide syntheses.
• Diol Protection : The 1,8b-diol motif is protected as a bis-TMS ether during cyclization to prevent oxidation, followed by acidic deprotection (e.g., HCl/MeOH).

Spectral Validation and Stereochemical Confirmation

• IR and NMR Analysis : Key intermediates exhibit characteristic absorptions (e.g., νmax 1670 cm⁻¹ for carbonyl groups) and NMR signals (δ 0.87 for methyl groups in cis-fused systems).
• X-ray Crystallography : Absolute configuration is confirmed via single-crystal analysis of intermediates bearing chiral auxiliaries, as validated in tetrahydro-3-benzazepine studies[10b].

Q & A

Basic Research Questions

Q. What spectroscopic and crystallographic methods are recommended for validating the molecular structure of this compound?

• Methodology :

• X-ray crystallography : Use single-crystal diffraction with CrysAlis PRO for data collection and SHELXL97 for refinement. Hydrogen atoms should be constrained geometrically or refined isotropically depending on resolution .

• NMR spectroscopy : Employ $^1$H and $^{13}$C NMR to confirm substituent positions and stereochemistry. Compare chemical shifts with computational predictions (e.g., DFT) to resolve ambiguities .

• Key parameters : For crystallography, monitor $R$-factor (<0.05), data-to-parameter ratio (>15:1), and hydrogen-bonding motifs (e.g., S(5) or R$_2^2$(10)) to assess structural reliability .

  Table 1 : Crystallographic parameters from a related flavagline analogue

  Parameter	Value
  Space group	$P\overline{1}$
  $a, b, c$	8.5941, 12.1107, 12.6642 Å
  $\alpha, \beta, \gamma$	70.537°, 73.495°, 73.898°
  $R$-factor	0.027

Q. How can researchers ensure stereochemical purity during synthesis?

• Methodology :

• Use chiral chromatography (e.g., HPLC with polysaccharide columns) to separate enantiomers.
• Validate purity via polarimetry or NOE NMR experiments to confirm absolute configuration .
• Optimize reaction conditions (e.g., temperature, catalysts) to minimize racemization, referencing protocols for flavagline analogues .

Advanced Research Questions

Q. How do intramolecular hydrogen bonds influence conformational stability and crystallization behavior?

• Methodology :

• Analyze hydrogen-bond motifs (e.g., S(5) or C$_{22}$(9)) via Mercury software to map interactions.
• Perform solvent-dependent NMR studies to assess conformational flexibility. For example, intramolecular N–H⋯O bonds in flavagline analogues stabilize envelope conformations in the cyclopentane ring .
• Compare packing motifs (e.g., R$_4^4$(26) chains) across solvents to predict crystallization outcomes .

Q. What computational strategies resolve discrepancies in reported bioactivity data for structurally similar compounds?

• Methodology :

• Conduct molecular docking (e.g., AutoDock Vina) to validate binding modes against targets like kinases or proteasomes, as seen in flavagline studies .
• Use molecular dynamics (MD) simulations to assess solvent effects on ligand-receptor interactions.
• Cross-reference bioassay protocols (e.g., IC$_{50}$ measurements) to identify variability sources, such as cell line specificity or assay conditions .

Q. How can stereochemical challenges in multi-step syntheses be addressed?

• Methodology :

• Employ asymmetric catalysis (e.g., chiral Pd complexes) for key cycloaddition steps, as demonstrated in benzofuran dearomatization reactions .
• Use protecting groups (e.g., methoxy or benzodioxol moieties) to shield reactive sites during functionalization .
• Monitor stereochemical integrity via intermediate X-ray structures or circular dichroism (CD) spectroscopy .

Data Analysis and Contradiction Resolution

Q. How should researchers handle conflicting crystallographic data for this compound?

• Methodology :

• Re-evaluate data collection parameters (e.g., temperature, resolution) to identify experimental artifacts.
• Compare hydrogen-bonding networks and torsion angles with DFT-optimized structures to validate geometric plausibility .
• Use Mercury’s "Structure Comparison" tool to overlay multiple datasets and quantify deviations .

Biological Activity and Pharmacological Potential

Q. What experimental designs are optimal for evaluating neuroprotective or anticancer activity?

• Methodology :

• Adopt flavagline-derived protocols: Test cytotoxicity via MTT assays in cancer cell lines (e.g., HCT116) and neuroprotection in oxidative stress models (e.g., H$_2$O$_2$-treated neurons) .
• Perform SAR studies by synthesizing derivatives with modified benzodioxol or phenyl groups and comparing bioactivity .